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Compound of Interest

Compound Name: Naphthalene-d8

Cat. No.: B043038

Naphthalene-d8, a deuterated polycyclic aromatic hydrocarbon, requires careful handling and
disposal due to its hazardous properties. This guide provides essential safety and logistical
information for researchers, scientists, and drug development professionals to ensure the
proper disposal of Naphthalene-d8, minimizing environmental impact and maintaining
laboratory safety.

Key Hazard Information

Naphthalene-d8 is classified as a flammable solid that is harmful if swallowed and is a
suspected carcinogen.[1][2][3][4] It is also very toxic to aquatic life with long-lasting effects.[1]
[3][4] Adherence to proper disposal protocols is crucial to mitigate these risks.

Quantitative Data for Handling and Disposal

For safe handling and disposal, it is important to be aware of the physical and chemical
properties of Naphthalene-d8.
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Property Value Source
Physical State Solid [1]
Appearance White [1]

Melting Point/Range

81-83°C/177.8-181.4 °F

[1]5]

Flash Point

78°C/172.4°F

[1]

Flammability or Explosive
Limits

Lower: 0.9%, Upper: 5.9%

[1]

UN Number

UN1334

[1]3][6]

Proper Shipping Name

NAPHTHALENE, CRUDE

[1]

Hazard Class

4.1

[1]

Packing Group

[1]

Step-by-Step Disposal Protocol

The disposal of Naphthalene-d8 must be conducted in compliance with all applicable local,

regional, and national regulations.[2][6] The following steps provide a general guideline for its

proper disposal:

o Waste Identification and Classification:

o Naphthalene-d8 waste is classified as hazardous.[5]

o Keep Naphthalene-d8 waste separate from other chemical waste streams to avoid

incompatible mixtures.

e Containerization:

o Use a dedicated, properly labeled, and sealed container for Naphthalene-d8 waste. The

container should be in good condition and compatible with the chemical.

o Label the container clearly with "Hazardous Waste," "Naphthalene-d8," and the

associated hazard symbols (e.g., flammable, toxic).
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o Keep the container closed when not in use.[1]

e Storage:

o Store the waste container in a designated, well-ventilated, cool, and dry area away from
sources of ignition such as heat, sparks, and open flames.[1][2]

o The storage area should have secondary containment to manage potential spills.
e Disposal:

o Dispose of the contents and the container at an approved waste disposal plant.[1] Do not
dispose of Naphthalene-d8 down the drain or in regular trash.[1][2][3]

o Contact a licensed professional waste disposal service to handle the final disposal of this
material.[6]

o Decontamination of Empty Containers:
o Empty containers of Naphthalene-d8 retain product residue and can be dangerous.[5]

o If the container cannot be thoroughly cleaned to remove all residues, it should be treated
as hazardous waste and disposed of accordingly.[3]

o Puncturing the container after emptying can prevent reuse.[3]
Spill Management
In the event of a spill, the following procedures should be followed:
e Immediate Actions:

o Evacuate personnel from the immediate area.

o Remove all sources of ignition.[1]

o Ensure adequate ventilation.

e Containment and Cleanup:
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o Wear appropriate personal protective equipment (PPE), including gloves, protective
clothing, and eye/face protection.[1][2]

o For solid spills, sweep or shovel the material into a suitable, closed container for disposal.
[1] Avoid creating dust.[1]

o For larger spills, prevent the material from entering drains or waterways.[1][2][3] Local
authorities should be notified if significant spillages cannot be contained.[1]

Naphthalene-d8 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Naphthalene-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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